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Compound of Interest

Compound Name: Dibenzyl 2-fluoromalonate

Cat. No.: B168617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dibenzyl 2-fluoromalonate, a key
reagent in synthetic organic chemistry, particularly for the introduction of fluorine into molecular
structures. This document offers a summary of commercially available sources, a discussion of
synthetic methodologies, and illustrative diagrams to support laboratory workflows and
conceptual understanding.

Core Compound Information

Compound Name Dibenzyl 2-fluoromalonate
CAS Number 133384-81-3

Molecular Formula C17H15FO4

Molecular Weight 302.30 g/mol

Dibenzyl fluoromalonate, Propanedioic acid, 2-
Synonyms .
fluoro-, 1,3-bis(phenylmethyl) ester

Commercial Suppliers

For researchers seeking to procure Dibenzyl 2-fluoromalonate, several commercial suppliers
offer this reagent. The following table summarizes key information from various suppliers to
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facilitate comparison. Please note that availability and pricing are subject to change and should
be verified on the suppliers' websites.

) ) Available

Supplier Catalog Number Purity .
Quantities

BLD Pharm BD00794668 97% Inquire

ChemicalBook CB11116263 Inquire Inquire

AK Scientific, Inc. 8345DA 95% 19, 59, 25¢g

App-Chem AM35654 Inquire Inquire

ChemUniverse Inquire Inquire Request a Quote

Haoyuan

Chemexpress Co., HY-W017875 Inquire Inquire

Ltd.

Shanghai Haohong

Pharmaceutical Co., Inquire Inquire Inquire

Ltd.

Hangzhou Baige

Pharmaceutical Inquire Inquire Inquire

Technology Co., Ltd.

Experimental Protocols: Synthesis of
Fluoromalonates

A specific, detailed experimental protocol for the synthesis of Dibenzyl 2-fluoromalonate is
not readily available in the public domain. However, the synthesis of analogous dialkyl 2-
fluoromalonates, such as diethyl 2-fluoromalonate, is well-documented. The following protocol
for the fluorination of a malonic ester is adapted from a general procedure and can serve as a
starting point for the synthesis of the dibenzyl analogue, with appropriate modifications for the
different starting material.

General Procedure for the Fluorination of a Malonic Ester[1]
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Materials:

Appropriate malonic ester (e.g., Dibenzyl malonate) (1 mmol)
lodosylbenzene (PhlO) (550 mg, 2.5 mmol)[1]

Triethylamine pentahydrogen fluoride (EtsN-5HF) (800 mg, 4 mmol)[1]
1,2-dichloroethane (DCE) (2 mL)[1]

Aqueous sodium bicarbonate (NaHCO3s) solution

Dichloromethane (CH2zCl2)

Brine

Sodium sulfate (NazSOa)

Silica gel for column chromatography

Hexane and Dichloromethane for elution

Procedure:

To a Teflon test tube, add iodosylbenzene (550 mg, 2.5 mmol), triethylamine pentahydrogen
fluoride (800 mg, 4 mmol), and 1,2-dichloroethane (1 mL).[1]

Stir the mixture at room temperature for 15 minutes.[1]
Add a solution of the appropriate malonic ester (1 mmol) in 1,2-dichloroethane (1 mL).[1]

Seal the test tube with a septum and heat the reaction mixture at 70 °C for 24 hours with
stirring.[1]

After cooling to room temperature, neutralize the reaction mixture with an aqueous sodium
bicarbonate solution.[1]

Extract the product with dichloromethane (3 x 10 mL).[1]
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e Combine the organic layers and wash with brine (20 mL).[1]

e Dry the organic layer over sodium sulfate and concentrate under reduced pressure.[1]

 Purify the crude product by column chromatography on silica gel using a hexane-
dichloromethane eluent system to yield the desired 2-fluoromalonate ester.[1]

Visualizing Workflows and Pathways

To aid in the conceptualization of research and development processes, the following diagrams

are provided.
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Click to download full resolution via product page

A typical workflow for the procurement and use of a specialty chemical.
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A generalized diagram of a cellular signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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